Cas no 1325559-30-5 (Flufenamic acid-13C6)

• Product Name: Flufenamic acid-13C6
• CAS No: 1325559-30-5
• MF: ₁₃C₆C₈H₁₀F₃NO₂
• MW: 287.19
• CID: 1076898
• PubChem ID: 329755132
• Update Time: 2025-06-14

Flufenamic acid-13C6 Chemical and Physical Properties

Names and Identifiers

• Flufenamic acid-13C6
• Flufenamic acid-(benzoic ring-13C6)
• 2-(3-Trifluoromethylphenylamino)benzoic-13C6 acid

• MDL： MFCD20036276
• InChI Key： LPEPZBJOKDYZAD-GKGUUKCASA-N

Flufenamic acid-13C6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Flufenamic acid-13C6

Comprehensive Analysis of Flufenamic acid-13C6 (CAS No. 1325559-30-5): Applications and Research Insights

Flufenamic acid-13C6, a stable isotope-labeled derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) Flufenamic acid, has garnered significant attention in pharmaceutical and biochemical research. With the CAS registry number 1325559-30-5, this compound serves as an indispensable tool for isotope dilution mass spectrometry (IDMS), drug metabolism studies, and quantitative bioanalysis. The incorporation of six carbon-13 atoms enhances its utility in tracing metabolic pathways, making it a critical reagent in modern precision medicine and pharmacokinetic research.

Recent trends in scientific literature highlight the growing demand for stable isotope-labeled compounds like Flufenamic acid-13C6, particularly in the context of personalized therapeutics and biomarker discovery. Researchers frequently search for terms such as "13C-labeled NSAIDs," "isotopic internal standards for LC-MS," and "Flufenamic acid metabolic pathways," reflecting its relevance in cutting-edge studies. The compound's ability to improve analytical accuracy in complex biological matrices aligns with the industry's shift toward high-sensitivity detection methods.

The synthesis of Flufenamic acid-13C6 involves advanced isotopic enrichment techniques, ensuring >99% isotopic purity—a prerequisite for reliable mass spectrometry-based assays. Its molecular structure retains the pharmacological properties of the parent compound while enabling distinct spectral signatures in nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). This dual functionality addresses key challenges in drug development, such as distinguishing endogenous compounds from administered drugs in clinical trial samples.

From an SEO perspective, queries like "buy Flufenamic acid-13C6" or "CAS 1325559-30-5 suppliers" often correlate with academic and industrial procurement needs. The compound's applications extend to environmental toxicology, where researchers investigate NSAID persistence in ecosystems using isotope tracer technology. Such interdisciplinary uses underscore its versatility beyond traditional pharmacology.

Quality control protocols for Flufenamic acid-13C6 emphasize HPLC-UV purity verification and residual solvent analysis, meeting ICH Q3C guidelines. Storage recommendations typically include -20°C protection from light to maintain stability—a detail frequently overlooked in user-generated search queries like "how to store 13C-labeled compounds." These practical considerations enhance the compound's reliability in long-term studies.

Emerging discussions in meta-research platforms highlight Flufenamic acid-13C6's role in validating microsampling techniques for minimally invasive therapeutic drug monitoring. This aligns with the global push toward patient-centric sampling methods. Furthermore, its use in in vitro models to study cyclooxygenase (COX) inhibition kinetics provides mechanistic insights that plain Flufenamic acid cannot deliver due to isotopic interference.

The pharmaceutical industry's transition toward green chemistry has also impacted the synthesis approaches for 1325559-30-5, with newer methods emphasizing catalyst-free reactions and reduced deuterium exchange. These advancements respond to growing search trends around "sustainable isotopic labeling" and "eco-friendly research chemicals," demonstrating the compound's evolving production landscape.

In academic collaborations, Flufenamic acid-13C6 frequently appears in multi-omics studies that integrate metabolomics and proteomics data. Its spectral distinguishability enables precise quantification in flux analysis experiments, particularly when investigating arachidonic acid cascade perturbations—a hot topic in inflammation research. This positions the compound at the nexus of translational medicine and systems biology.